Cas no 28996-47-6 (4-Thiazolidinone,3-methyl-5-[(4-nitrophenyl)methylene]-2-thioxo-)

4-Thiazolidinone,3-methyl-5-[(4-nitrophenyl)methylene]-2-thioxo- structure
28996-47-6 structure
Product Name:4-Thiazolidinone,3-methyl-5-[(4-nitrophenyl)methylene]-2-thioxo-
CAS No:28996-47-6
MF:C11H8N2O3S2
MW:280.322819709778
CID:240168
PubChem ID:501627
Update Time:2025-04-19

4-Thiazolidinone,3-methyl-5-[(4-nitrophenyl)methylene]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone,3-methyl-5-[(4-nitrophenyl)methylene]-2-thioxo-
    • 3-methyl-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • (5E)-3-methyl-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
    • (5Z)-3-methyl-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
    • 3-Methyl-5-(4-nitro-benzyliden)-2-thioxo-thiazolidin-4-on
    • 3-methyl-5-(4-nitro-benzylidene)-2-thioxo-thiazolidin-4-one
    • 5-p-Nitrobenzyliden-3-methylrhodanin
    • AC1L9V96
    • CBMicro_028991
    • UPCMLD0ENAT5762463:001
    • 28996-47-6
    • AKOS034677655
    • DTXSID00333406
    • Inchi: 1S/C11H8N2O3S2/c1-12-10(14)9(18-11(12)17)6-7-2-4-8(5-3-7)13(15)16/h2-6H,1H3
    • InChI Key: YMEJCAHPHWEJTH-UHFFFAOYSA-N
    • SMILES: S1C(N(C)C(C1=CC1C=CC(=CC=1)[N+](=O)[O-])=O)=S

Computed Properties

  • Exact Mass: 279.99774
  • Monoisotopic Mass: 279.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 63.45
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